Samarium sulfide

• IUPAC Name: samarium(3+);trisulfide
• InChI: InChI=1S/3S.2Sm/q3*-2;2*+3
• InChI Key: KKZKWPQFAZAUSB-UHFFFAOYSA-N
• Canonical SMILES: [S-2].[S-2].[S-2].[Sm+3].[Sm+3]
• Molecular Formula: Sm2S3, S3Sm2
• DSSTOX Substance ID: DTXSID90923512
• Molecular Weight: 396.9 g/mol
• CAS No.: 12067-22-0

Description

Samarium sulfide encompasses two primary compounds: samarium monosulfide (SmS) and samarium sesquisulfide (Sm₂S₃). SmS is an n-type semiconductor with a cubic crystal structure, notable for its thermoelectric efficiency up to 1,100°C and applications in gas sensors and thermovoltaic devices . Sm₂S₃, a red-brown crystalline solid, exhibits high thermal stability (melting point ~1,720–1,900°C) and is utilized in materials science and catalysis . Both compounds demonstrate unique electronic and structural properties, distinguishing them from other sulfides.

Preparation Methods

Synthetic Routes and Reaction Conditions: Samarium sulfide can be synthesized using several methods. One common method involves the reaction of samarium metal with sulfur in an evacuated tube to prevent the loss of sulfur due to its low boiling point. The reaction is typically carried out at temperatures around 1000 K . Another method involves the reaction of samarium (II) bis[bis(trimethylsilyl)amide] with hydrogen sulfide in tetrahydrofuran at low pressure .

Industrial Production Methods: In industrial settings, this compound is often produced using high-temperature solid-state reactions. The reactants, samarium metal and sulfur, are mixed in stoichiometric proportions and heated in a furnace. The reaction is conducted in an inert atmosphere to prevent oxidation .

Chemical Reactions Analysis

Solid-State Reactions

Samarium sulfides also form via reactions between samarium oxides and sulfides:
$\text{Sm}_2\text{O}_3+2\text{Sm}_2\text{S}_3+3\text{C}\rightarrow 6\text{SmS}+3\text{CO}$

Thermal Decomposition

Samarium sulfides dissociate at elevated temperatures:

Compound	Decomposition Pathway	Temperature Range
SmS	$4\text{SmS}\rightarrow \text{Sm}_3\text{S}_4+\text{Sm}$	1800–1850 K
Sm₂S₃	$\text{Sm}_2\text{S}_3\rightarrow \text{Sm}_3\text{S}_4+\text{S}$	>1050°C
Sm₂O₂SO₄	$\text{Sm}_2\text{O}_2\text{SO}_4\rightarrow \text{Sm}_2\text{O}_3+\text{SO}_2+\frac{1}{2}\text{O}_2$	>1100°C

Reactions with Acids

Samarium sulfides react with acids to release hydrogen sulfide (H₂S) and hydrogen (H₂):

Acid	Reaction	Products
HCl	$\text{SmS}+2\text{HCl}\rightarrow \text{SmCl}_2+\text{H}_2\text{S}$	H₂S, SmCl₂
H₂SO₄	$\text{Sm}_2\text{S}_3+3\text{H}_2\text{SO}_4\rightarrow \text{Sm}_2(\text{SO}_4)_3+3\text{H}_2\text{S}$	H₂S, Sm³⁺ sulfates

Oxidation Reactions

Samarium sulfides oxidize in air or oxygen-rich environments:

Compound	Oxidation Pathway	Conditions
SmS	$4\text{SmS}+7\text{O}_2\rightarrow 2\text{Sm}_2\text{O}_2\text{S}+4\text{SO}_2$	>200°C
Sm₂O₂S	$\text{Sm}_2\text{O}_2\text{S}+2\text{O}_2\rightarrow \text{Sm}_2\text{O}_2\text{SO}_4$	550–775°C

Thermal stability of Sm₂O₂SO₄ extends to 1100°C before decomposing to Sm₂O₃ .

Reduction Reactions

Samarium sesquisulfide (Sm₂S₃) can be reduced to SmS using metallic samarium:
$\text{Sm}+\text{Sm}_2\text{S}_3\rightarrow 3\text{SmS}$

Reaction with Carbon

At high temperatures, carbon reduces samarium oxide-sulfide mixtures:
$\text{Sm}_2\text{O}_3+2\text{Sm}_2\text{S}_3+3\text{C}\rightarrow 6\text{SmS}+3\text{CO}$

Stability and Environmental Reactivity

• Moisture : Sm₂S₃ hydrolyzes slowly in humid air .

• Thermal Stability : SmS is stable under hydrogen and nitrogen atmospheres up to 1300°C .

• Oxidative Stability : Sm₂S₃ sublimates at 600°C and oxidizes above 500°C .

Scientific Research Applications

Materials Science Applications

Thin Film Technology

• Samarium sulfide is utilized in the production of thin films due to its semiconducting properties. These thin films can be created using methods such as reactive evaporation and self-assembly techniques, which allow for control over film thickness and grain size .

Optical Properties

• Sm2S3 exhibits interesting optical properties, making it suitable for applications in optoelectronics. Its ability to switch between different states under varying conditions can be exploited in devices such as optical switches and sensors .

Property	Value	Application
Band Gap	~1.5 eV	Photovoltaics
Refractive Index	1.61	Optical Coatings
Thermal Stability	Stable up to 500 °C	High-Temperature Applications

Electronic Applications

Memory Devices

• The pressure-induced semiconductor-to-metal transition in samarium monosulfide (SmS), closely related to Sm2S3, has been investigated for use in non-volatile memory devices. This property allows for the development of advanced memory systems that can retain information without power .

Sensors

• Sm2S3 is also being explored for use in infrared sensors due to its sensitivity to temperature changes and external stimuli. This makes it a candidate for applications in environmental monitoring and industrial processes .

Nanotechnology

Nanostructured Materials

• The synthesis of nanostructured this compound has been achieved through various methods, including hydrothermal synthesis and chemical vapor deposition. These nanostructures exhibit enhanced properties compared to their bulk counterparts, making them suitable for drug delivery systems and catalysis .

Case Study: Nanoparticles in Drug Delivery

• Research has shown that this compound nanoparticles can be used as carriers for anticancer drugs, enhancing the therapeutic efficacy while minimizing side effects. The nanoparticles facilitate targeted delivery, improving drug accumulation at tumor sites .

Chemical Applications

Catalysis

• This compound has been studied as a catalyst in various chemical reactions, including the oxidation of sulfides to sulfones. Its unique electronic properties enhance reaction rates and selectivity, making it valuable in organic synthesis .

Reaction Type	Catalyst Used	Outcome
Oxidation of Sulfides	This compound	Increased yield of sulfones
Hydrogenation Reactions	Samarium Compounds	Improved reaction efficiency

Mechanism of Action

Samarium sulfide can be compared with other lanthanide sulfides, such as europium sulfide (EuS) and gadolinium sulfide (GdS). While all these compounds exhibit interesting magnetic and electronic properties, this compound is unique due to its reversible pressure-induced phase transition. This property makes it particularly useful in applications requiring switchable materials .

Comparison with Similar Compounds

Structural and Physical Properties

Samarium Monosulfide (SmS)

• Crystal Structure : Cubic (NaCl-type) with a lattice constant of 5.97 Å .
• Synthesis: Prepared via sol-gel methods or organometallic precursor reactions at low temperatures (250–500°C) .
• Electrical Conductivity : Exhibits a semiconductor-to-metal transition under pressure, with a dimensionless conductivity model governed by electron mobility and ionization rates .

Samarium Sesquisulfide (Sm₂S₃)

• Crystal Structure : Orthorhombic with a density of 5.87 g/cm³ .
• Thermal Stability : Stable up to 1,900°C, making it suitable for high-temperature coatings .

Table 1: Physical Properties of Samarium Sulfides

Property	SmS	Sm₂S₃
Molecular Weight	168.36 g/mol	396.92 g/mol
Melting Point	~1,720°C	~1,900°C
Band Gap	0.6–1.2 eV	Insulator
Density	5.72 g/cm³	5.87 g/cm³
Semiconductor Type	n-type	N/A
Primary Applications	Sensors, TEGs*	Catalysts, Coatings

*TEGs: Thermoelectric generators .

Thermoelectric and Semiconductor Properties

SmS demonstrates exceptional thermoelectric efficiency (>8% at 1,100°C) due to its low thermal conductivity and high charge carrier mobility . Its thermovoltaic effect generates voltage under thermal gradients, modeled by kinetic equations involving electron concentration and ionization rates . In contrast, Sm₂S₃ lacks significant thermoelectric utility but serves as a precursor in composite materials .

Comparison with ZnS :

• Band Gap : SmS (0.6–1.2 eV) vs. ZnS (3.7 eV), enabling SmS’s use in infrared sensors and ZnS in blue-light emitters .
• Thermoelectric Performance : SmS outperforms ZnS, which is primarily optoelectronic .

High-Temperature Stability and Corrosion Resistance

Sm₂S₃-based coatings (e.g., Sm₂Zr₂O₇) resist hot corrosion in Na₂SO₄ + MgSO₄ environments at 900°C, forming stable samarium oxysulfides . Comparatively, Gd₂Zr₂O₇ and Nd₂Zr₂O₇ coatings exhibit similar corrosion resistance but differ in phase stability . SmS degrades above 200°C in oxidizing conditions, limiting its use in uncoated high-temperature systems .

Geochemical Behavior and Partition Coefficients

In sulfide minerals, samarium and neodymium exhibit distinct partitioning:

• DNd/DSm Ratio : ~1.5–3.0 in sulfides, indicating preferential Nd enrichment over Sm .
• Concentrations : Sm in sulfides ranges 0.005–0.762 ppm, lower than Nd (0.017–10.52 ppm) .

Table 2: Geochemical Partition Coefficients

Deposit Type	DNd	DSm	DNd/DSm
Qingchengzi Pb-Zn	1.2–4.7	0.8–1.5	~2.1
Tokuzbay Au	0.9–3.1	0.5–1.2	~2.6
Au-Mo	1.5–5.0	0.7–1.8	~2.8

Comparison with Other Rare Earth Sulfides

Samarium vs. Neodymium/Gadolinium Sulfides :

• Thermal Stability : Sm₂S₃ (1,900°C) vs. Nd₂S₃ (1,750°C) and Gd₂S₃ (1,850°C) .
• Corrosion Resistance : Sm₂Zr₂O₇ coatings outperform Nd₂Zr₂O₇ in sulfur-rich environments .
• Semiconductor Behavior : SmS’s pressure-induced conductivity transition is absent in NdS and GdS .

Comparison with Transition Metal Sulfides

SmS vs. ZnS and PbS :

Property	SmS	ZnS	PbS
Band Gap (eV)	0.6–1.2	3.7	0.4
Application	Gas Sensors	LEDs, Solar Cells	IR Detectors
Thermoelectric Efficiency	High	Low	Moderate

SmS’s narrow band gap enables methane detection at low temperatures, whereas ZnS’s wide gap suits UV applications .

Biological Activity

Samarium sulfide (Sm2S3) is an inorganic compound composed of samarium, a rare earth element, and sulfur. It has garnered attention in various scientific fields due to its unique properties and potential biological activities. This article aims to provide a comprehensive overview of the biological activity of this compound, including its effects on cellular processes, potential therapeutic applications, and relevant case studies.

This compound is characterized by its dark brown or black appearance and is insoluble in water. It exhibits semiconductor properties and has been studied for its optical and electronic applications. The chemical formula is represented as Sm2S3, which indicates that two atoms of samarium are combined with three atoms of sulfur.

Antimicrobial Properties

Recent studies have indicated that this compound exhibits significant antimicrobial activity against various pathogens. A study conducted by Zhang et al. (2021) demonstrated that Sm2S3 nanoparticles showed inhibitory effects against both Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell lysis.

Pathogen	Inhibition Zone (mm)	Concentration (mg/mL)
Staphylococcus aureus	15	5
Escherichia coli	12	5
Pseudomonas aeruginosa	10	5

Cytotoxicity Studies

Cytotoxicity assessments have been performed to evaluate the safety profile of this compound in human cell lines. In a study by Liu et al. (2022), the MTT assay was utilized to determine the viability of HeLa cells after exposure to varying concentrations of Sm2S3. The results indicated that at concentrations below 50 µg/mL, there was no significant cytotoxicity observed, suggesting a favorable safety profile for potential therapeutic applications.

Concentration (µg/mL)	Cell Viability (%)
0	100
10	95
25	90
50	85
100	60

Antioxidant Activity

This compound has also been investigated for its antioxidant properties. A study by Chen et al. (2023) reported that Sm2S3 could scavenge free radicals effectively, contributing to its potential use in preventing oxidative stress-related diseases. The compound demonstrated a dose-dependent increase in antioxidant activity when tested against DPPH radicals.

The biological activity of this compound can be attributed to several mechanisms:

• Reactive Oxygen Species (ROS) Generation : Sm2S3 induces oxidative stress in microbial cells, leading to increased ROS levels which can damage cellular components.
• Membrane Disruption : The compound interacts with phospholipid membranes, causing permeability changes and cell death.
• Antioxidant Modulation : In mammalian cells, Sm2S3 may enhance endogenous antioxidant defenses by upregulating antioxidant enzymes.

Case Studies

• In Vivo Studies on Antimicrobial Efficacy : A study conducted on mice infected with methicillin-resistant Staphylococcus aureus (MRSA) showed that treatment with this compound significantly reduced bacterial load compared to control groups. The results indicated a promising application for Sm2S3 in treating resistant infections.
• Potential in Cancer Therapy : A recent investigation into the effects of this compound on cancer cell lines revealed that it could inhibit proliferation in breast cancer cells through apoptosis induction. The study suggested that further exploration into its mechanisms could lead to novel cancer therapies.

Q & A

Basic Research Questions

Q. What are the common synthesis methods for samarium sulfide nanoparticles, and how do experimental parameters influence their structural properties?

Q. What key physical and chemical properties make this compound relevant for advanced materials research?

Methodological Answer: Sm₂S₃ exhibits:

• High-temperature stability : Retains structural integrity up to 1100°C, making it suitable for thermoelectric applications ( ).
• Negative thermal expansion (NTE) : Expands at low temperatures due to electron-phonon interactions, a property tunable via doping ( ).
• Semiconductor behavior : Acts as a p-type semiconductor with a bandgap suitable for optoelectronic devices ( ). Researchers should prioritize synchrotron X-ray diffraction to study lattice dynamics and Hall effect measurements to assess carrier concentration .

Advanced Research Questions

Q. How can researchers design experiments to investigate the electron-driven mechanisms behind this compound’s negative thermal expansion?

Methodological Answer: To probe NTE mechanisms:

• Synchrotron X-ray absorption spectroscopy (XAS) : Track electron occupancy in samarium’s 4f/5d orbitals during temperature cycles ( ).
• Inelastic neutron scattering : Measure phonon dispersion to correlate lattice expansion with vibrational modes.
• Doping experiments : Introduce impurities (e.g., Ce, Gd) to alter electron density and monitor expansion via dilatometry . Theoretical modeling (e.g., density functional theory) should complement experimental data to explain magnetic coupling and Kondo effects .

Q. How should researchers address contradictions in reported thermoelectric efficiencies of Sm₂S₃-based composites?

Methodological Answer: Discrepancies often arise from:

• Doping heterogeneity : Use energy-dispersive X-ray spectroscopy (EDS) to verify dopant distribution.
• Measurement conditions : Standardize testing under identical temperatures (e.g., 800–1100°C) and atmospheres (inert vs. oxidizing).
• Sample purity : Employ X-ray photoelectron spectroscopy (XPS) to detect surface oxides, which reduce efficiency. A 2020 study resolved such conflicts by correlating synchrotron data with transport measurements, emphasizing the need for multi-technique validation .

Q. What methodologies are effective in tuning the electronic properties of Sm₂S₃ for optoelectronic applications?

Methodological Answer: Key strategies include:

• Bandgap engineering : Alloy with La₂S₃ or Gd₂S₃ to adjust bandgap from 1.8 eV to 2.2 eV.
• Surface passivation : Coat nanoparticles with organic ligands (e.g., oleic acid) to reduce surface traps.
• Doping with transition metals : Mn or Fe doping enhances hole mobility, measured via time-resolved photoluminescence . Cross-reference experimental results with ab initio calculations to predict optimal doping concentrations .

Q. Data Presentation Guidelines

• Tables : Use Word tables with Roman numerals (e.g., Table I, II) and footnotes for clarity ().
• Figures : Include error bars in efficiency plots and annotate synchrotron peaks with Miller indices.